Cas no 2503155-89-1 (rac-methyl (1R,8S,9S,10S)-10-aminobicyclo6.2.0decane-9-carboxylate)

• Product Name: rac-methyl (1R,8S,9S,10S)-10-aminobicyclo6.2.0decane-9-carboxylate
• CAS No: 2503155-89-1
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5670647
• PubChem ID: 155822092
• Update Time: 2025-05-21

rac-methyl (1R,8S,9S,10S)-10-aminobicyclo6.2.0decane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2503155-89-1
• EN300-27148815
• rac-methyl (1R,8S,9S,10S)-10-aminobicyclo[6.2.0]decane-9-carboxylate
• rac-methyl (1R,8S,9S,10S)-10-aminobicyclo6.2.0decane-9-carboxylate

• Inchi： 1S/C12H21NO2/c1-15-12(14)10-8-6-4-2-3-5-7-9(8)11(10)13/h8-11H,2-7,13H2,1H3/t8-,9+,10-,11-/m0/s1
• InChI Key： NUZOKSJUDQKBAT-VLEAKVRGSA-N
• SMILES： O(C)C([C@@H]1[C@H]([C@@H]2CCCCCC[C@@H]21)N)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-methyl (1R,8S,9S,10S)-10-aminobicyclo6.2.0decane-9-carboxylate

Professional Introduction to Rac-Methyl (1R,8S,9S,10S)-10-Aminobicyclo[6.2.0]decane-9-Carboxylate (CAS No. 2503155-89-1)

Rac-Methyl (1R,8S,9S,10S)-10-Aminobicyclo[6.2.0]decane-9-Carboxylate, identified by its CAS number 2503155-89-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule belongs to a class of bicyclic amino acids, which have garnered considerable attention due to their unique structural properties and potential biological activities. The precise stereochemistry of this compound, as denoted by the configuration (1R,8S,9S,10S), plays a crucial role in determining its pharmacological effects and interactions with biological targets.

The structural framework of Rac-Methyl (1R,8S,9S,10S)-10-Aminobicyclo[6.2.0]decane-9-Carboxylate consists of a bicyclic system with a nine-membered ring fused to a six-membered ring. This bicyclic core is a common motif in natural products and synthetic drugs, often contributing to the molecule's binding affinity and selectivity. The presence of an amine group at the 10-position and a carboxylate group at the 9-position further enhances its potential as a pharmacophore. These functional groups can participate in various interactions with biological targets, including hydrogen bonding and ionic interactions.

In recent years, there has been growing interest in exploring the therapeutic potential of bicyclic amino acids. Studies have shown that such compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and analgesic effects. The stereochemistry of these molecules is particularly important, as even small changes in configuration can significantly alter their biological activity. For instance, the (1R,8S,9S,10S) configuration of Rac-Methyl (1R,8S,9S,10S)-10-Aminobicyclo[6.2.0]decane-9-Carboxylate may contribute to its unique pharmacological profile compared to other analogs.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The bicyclic core provides a rigid scaffold that can be modified to optimize binding interactions with specific biological targets. Additionally, the presence of multiple stereocenters allows for the synthesis of enantiomers and diastereomers, each with distinct biological properties. This flexibility makes Rac-Methyl (1R,8S,9S,10S)-10-Aminobicyclo[6.2.0]decane-9-Carboxylate a valuable starting point for developing novel therapeutic agents.

Recent research has highlighted the importance of understanding the conformational dynamics of such complex molecules. Computational studies have shown that the conformational flexibility of the bicyclic system can influence its binding affinity and selectivity. By analyzing the molecular mechanics and dynamics of Rac-Methyl (1R,8S,9S,10S)-10-Aminobicyclo[6.2.0]decane-9-Carboxylate, researchers can gain insights into how structural modifications might enhance its pharmacological properties.

The synthesis of Rac-Methyl (1R,8S,9S,10S)-10-Aminobicyclo[6.2.0]decane-9-Carboxylate presents unique challenges due to its complex stereochemistry. However， advances in synthetic methodology have made it possible to access such molecules with high enantiomeric purity。 Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving the desired stereochemical configuration。 These methods not only improve the yield and efficiency of synthesis but also allow for greater control over the molecular structure。

The pharmacological evaluation of Rac-Methyl (1R，8S，9S，10S)-10-Aminobicyclo[6。2。0]decane-9-Carboxylate has revealed promising results in preclinical studies。 Initial experiments have shown that this compound exhibits moderate activity against certain bacterial strains， suggesting its potential as an antimicrobial agent。 Additionally， preliminary data indicate that it may have anti-inflammatory properties， making it a candidate for further investigation in chronic inflammatory diseases。

The development of new therapeutic agents requires not only potent activity but also favorable pharmacokinetic properties。 Rac-Methyl (1R，8S，9S，10S)-10-Aminobicyclo[6。2。0]decane-9-Carboxylate has been evaluated for its solubility， stability， and metabolic profiles。 These studies have provided valuable insights into how structural modifications might improve its bioavailability and reduce potential side effects。

In conclusion， Rac-Methyl (1R，8S，9S，10S)-10-Aminobicyclo[6。2。0]decane-9-Carboxylate is a promising compound with significant therapeutic potential。 Its unique structural features and stereochemistry make it an attractive candidate for further research and development。 As our understanding of its pharmacological properties continues to grow， this molecule holds great promise for addressing various medical challenges in the future。